Cas no 2171234-24-3 ((2R)-2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-3,3-dimethylbutanoic acid)

• Product Name: (2R)-2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-3,3-dimethylbutanoic acid
• CAS No: 2171234-24-3
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 5985101
• PubChem ID: 165504138
• Update Time: 2025-10-27

(2R)-2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-3,3-dimethylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-3,3-dimethylbutanoic acid
• (2R)-2-{2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]acetamido}-3,3-dimethylbutanoic acid
• EN300-1484665
• 2171234-24-3

• Inchi： 1S/C28H34N2O5/c1-27(2,3)24(25(32)33)29-23(31)16-28(14-8-9-15-28)30-26(34)35-17-22-20-12-6-4-10-18(20)19-11-5-7-13-21(19)22/h4-7,10-13,22,24H,8-9,14-17H2,1-3H3,(H,29,31)(H,30,34)(H,32,33)/t24-/m0/s1
• InChI Key： JUPNJEYYMWZGRX-DEOSSOPVSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1(CC(N[C@@H](C(=O)O)C(C)(C)C)=O)CCCC1)=O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 763
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 105Ų

Additional information on (2R)-2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-3,3-dimethylbutanoic acid

Compound CAS No. 2171234-24-3: (2R)-2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-3,3-dimethylbutanoic Acid

The compound with CAS No. 2171234-24-3, named (2R)-2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-3,3-dimethylbutanoic acid, is a highly specialized organic molecule with significant potential in the fields of pharmaceuticals and biotechnology. This compound is characterized by its complex structure, which includes a cyclopentane ring, a fluorenylmethoxycarbonyl (Fmoc) group, and a chiral center at the 2-position of the butanoic acid backbone. The presence of these functional groups makes it a valuable substrate for peptide synthesis and other bioconjugation reactions.

Recent studies have highlighted the importance of such compounds in the development of novel therapeutic agents. The Fmoc group, a well-known protecting group in peptide chemistry, plays a crucial role in controlling the reactivity of amino groups during synthesis. This compound's structure allows for precise control over stereochemistry, which is essential for producing enantiomerically pure compounds—a critical factor in drug development. Researchers have demonstrated that the cyclopentylacetamido moiety can enhance the stability and bioavailability of peptide-based drugs, making this compound a promising candidate for further exploration.

The synthesis of this compound involves a multi-step process that combines advanced organic chemistry techniques, including stereo-selective synthesis and protecting group strategies. The use of chiral resolution methods ensures the correct configuration at the 2R position, which is vital for its biological activity. Recent advancements in asymmetric catalysis have enabled more efficient and scalable production of this compound, reducing costs and improving accessibility for research purposes.

In terms of applications, this compound has shown potential in various areas, including peptide therapeutics, enzyme inhibitors, and biosensors. Its unique structure allows for versatile modifications, enabling researchers to tailor its properties for specific biological targets. For instance, studies have shown that incorporating this compound into peptide libraries can significantly improve the hit rate in drug discovery campaigns. Additionally, its compatibility with common analytical techniques, such as mass spectrometry and nuclear magnetic resonance (NMR), facilitates its use in both academic and industrial settings.

From an environmental perspective, the synthesis and handling of this compound adhere to strict safety protocols to minimize ecological impact. Its non-hazardous nature ensures that it can be safely used in laboratory settings without posing risks to personnel or the environment. This aligns with current trends toward sustainable chemistry practices, emphasizing the importance of eco-friendly synthetic routes in modern drug development.

Looking ahead, ongoing research is focused on optimizing the synthesis of this compound to enhance its scalability and reduce production costs. Additionally, investigations into its pharmacokinetic properties are underway to better understand its behavior in vivo. These efforts are expected to unlock new opportunities for its application in personalized medicine and targeted therapies.

In conclusion, CAS No. 2171234-24-3 represents a cutting-edge molecule with immense potential in the field of chemical biology. Its unique structure, combined with recent advancements in synthetic methodologies and application areas, positions it as a key player in future drug discovery efforts.